Calcium pyrophosphate Calcium pyrophosphate Calcium diphosphate is a calcium phosphate. It contains a diphosphate(4-).
An inorganic pyrophosphate which affects calcium metabolism in mammals. Abnormalities in its metabolism occur in some human diseases, notably HYPOPHOSPHATASIA and pseudogout (CHONDROCALCINOSIS).
Brand Name: Vulcanchem
CAS No.: 7790-76-3
VCID: VC20881467
InChI: InChI=1S/Ca.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
SMILES: [O-]P(=O)([O-])OP(=O)([O-])[O-].[Ca+2].[Ca+2]
Molecular Formula: CaH4O7P2
Molecular Weight: 218.05 g/mol

Calcium pyrophosphate

CAS No.: 7790-76-3

Cat. No.: VC20881467

Molecular Formula: CaH4O7P2

Molecular Weight: 218.05 g/mol

* For research use only. Not for human or veterinary use.

Calcium pyrophosphate - 7790-76-3

Specification

Description Calcium diphosphate is a calcium phosphate. It contains a diphosphate(4-).
An inorganic pyrophosphate which affects calcium metabolism in mammals. Abnormalities in its metabolism occur in some human diseases, notably HYPOPHOSPHATASIA and pseudogout (CHONDROCALCINOSIS).
CAS No. 7790-76-3
Molecular Formula CaH4O7P2
Molecular Weight 218.05 g/mol
IUPAC Name dicalcium;phosphonato phosphate
Standard InChI InChI=1S/Ca.H4O7P2/c;1-8(2,3)7-9(4,5)6/h;(H2,1,2,3)(H2,4,5,6)
Standard InChI Key HJROPEWVPUPTSE-UHFFFAOYSA-N
SMILES [O-]P(=O)([O-])OP(=O)([O-])[O-].[Ca+2].[Ca+2]
Canonical SMILES OP(=O)(O)OP(=O)(O)O.[Ca]
Colorform Polymorphous crystals or powder
White powde
Melting Point 1353 °C

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